Cas no 1049423-21-3 (3-methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one)

• Product Name: 3-methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one
• CAS No: 1049423-21-3
• MF: C₁₇H₂₄N₆O
• MW: 328.412062644959
• CID: 6231402
• PubChem ID: 30936080
• Update Time: 2025-10-18

3-methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one
• 3-methyl-1-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)butan-1-one
• 1049423-21-3
• 3-methyl-1-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]butan-1-one
• F5250-0007
• AKOS024502644

• Inchi： 1S/C17H24N6O/c1-14(2)12-17(24)22-10-8-21(9-11-22)13-16-18-19-20-23(16)15-6-4-3-5-7-15/h3-7,14H,8-13H2,1-2H3
• InChI Key： BGZLIFZZBLRKGI-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)N1CCN(CC2=NN=NN2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 328.20115941g/mol
• Monoisotopic Mass: 328.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one

3-Methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one: A Comprehensive Overview

The compound with CAS No. 1049423-21-3, commonly referred to as 3-methyl-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}butan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a tetrazole group and a butanone moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug development. The piperazine ring, a six-membered ring with two nitrogen atoms, is known for its flexibility and ability to form hydrogen bonds, making it a valuable component in designing bioactive molecules. The integration of these elements in the structure of CAS No. 1049423-21-3 suggests its potential as a lead compound for developing novel therapeutic agents.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed various strategies to construct the molecule, including multi-component reactions and stepwise synthesis. The use of click chemistry principles has been particularly effective in assembling the tetrazole-piperazine framework efficiently. These advancements not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, CAS No. 1049423-21_3 has shown promise in several areas. For instance, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for gas storage and catalysis. Additionally, preliminary biological assays indicate that this compound may exhibit anti-inflammatory or anticancer properties, although further studies are required to validate these findings.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its identity and purity. Furthermore, computational modeling tools have been utilized to predict its pharmacokinetic properties and interactions with biological targets.

Looking ahead, the continued exploration of CAS No. 1049423_2_3 will likely yield new insights into its potential applications. Collaborative efforts between chemists and biologists are expected to unlock its full potential as a tool for drug discovery and materials innovation.